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Compound of Interest

Compound Name: 3-Chlorotoluene-D7
Cat. No.: B13948094
Get Quote
. J

Topic: 3-Chlorotoluene-D7 Proper Disposal Procedures Audience: Researchers, Scientists,
and Drug Development Professionals[1][2]

Executive Summary & Chemical Profile

3-Chlorotoluene-D7 (CAS: 1219804-88-2) is a deuterated halogenated aromatic solvent used
primarily as an internal standard in NMR spectroscopy and mass spectrometry.[1][2] While
chemically stable, its disposal requires strict adherence to halogenated solvent protocols due to
its chlorine content and flammability.

Unlike standard organic solvents, the presence of the halogen atom (Chlorine) mandates
segregation from non-halogenated waste streams to prevent costly processing errors and
regulatory violations (RCRA).

Physicochemical Properties Relevant to Disposal
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Property Value Disposal Implication

Ignitable Waste (D001).[1][2]
Flash Point ~50-53°C (122-127°F) Must be stored away from
oxidizers and heat.[3][4][5]

Denser than water.[1][2][5][6]
Density 1.07 g/mL Sinks in aqueous systems;

difficult to recover from drains.

Do NOT pour down the drain.
Water Solubility Insoluble Will settle in traps and release

toxic vapors.[1][2]

Halogenated Waste Stream.[1]
Halogen Content Yes (Chlorine) [2] Cannot be incinerated with

standard fuels.

Non-Radioactive.[1][2] Dispose
Isotope Stable (Deuterium) of as chemical waste, not

radioactive waste.

Hazard Identification & Regulatory Classification

Before initiating disposal, you must classify the waste to ensure compliance with local and
federal regulations (e.g., EPA RCRA in the US).[2]

o RCRA Waste Code:D001 (Ignitable Characteristic).
o Secondary Classification: Although not specifically U-listed, it is a Halogenated Solvent.

e GHS Hazards:

o

¢ Flammable Liquid (Cat 3)[1][2][5][7]

[¢]

- Acute Toxicity (Inhalation/Skin)[1][2]

[¢]

#« Aquatic Toxicity (Chronic Cat 2)
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Critical Warning: 3-Chlorotoluene-D7 is incompatible with strong oxidizing agents.[2] Never mix

this waste with perchlorates, nitrates, or peroxides in a waste container.[2][8]

Step-by-Step Disposal Protocol

This protocol ensures safety and regulatory compliance ("Cradle-to-Grave" responsibility).

Step 1: Waste Segregation (The Golden Rule)

You must segregate 3-Chlorotoluene-D7 from non-halogenated solvents (e.g., Acetone,
Methanol).[1][2]

» Why? Halogenated wastes require high-temperature incineration (>1100°C) with acid gas
scrubbing.[2] Mixing them with non-halogenated solvents contaminates the cheaper fuel-
blending waste stream, significantly increasing disposal costs and creating potential
combustion hazards.

Step 2: Container Selection

» Material: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).[2]
e Seal: Ensure the cap has a chemically resistant liner (Teflon/PTFE).

o Headspace: Leave at least 10-15% headspace to allow for thermal expansion.

Step 3: Labeling

Attach a hazardous waste tag before adding the first drop of waste.[4] The label must include:
e Full Chemical Name: "3-Chlorotoluene-D7" (Do not use abbreviations like "3-CT").
» Hazard Checkboxes: [x] Flammable, [x] Toxic.

o Constituents: List "Deuterated Chlorotoluene" or "Halogenated Organics".
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Step 4: Satellite Accumulation

o Store the container in a designated "Satellite Accumulation Area” (SAA) at or near the point
of generation.

e Secondary Containment: Place the waste bottle in a polyethylene tray to catch drips or
failure.

» Closed Container Rule: Keep the cap tightly closed at all times except when actively adding
waste.

Visual Decision Tree: Disposal Workflow

The following diagram illustrates the logical decision path for disposing of 3-Chlorotoluene-D7,
ensuring it reaches the correct waste stream.
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Waste Generation:
3-Chlorotoluene-D7

Is the waste pure
3-Chlorotoluene-D7?

No (Mixed)

Check Mixture Components

Does it contain
Strong Oxidizers?

SEGREGATE IMMEDIATELY Stream A: Halogenated
Do Not Mix! Organic Solvents

Container: HDPE or Glass
Label: 'Flammable & Toxic'

Final Disposal:

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for assigning 3-Chlorotoluene-D7 to the correct waste stream. Note
the critical checkpoint for oxidizers.
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Emergency Procedures (Spill Response)

In the event of a spill during transfer or disposal:

o Evacuate & Ventilate: 3-Chlorotoluene vapors are harmful.[5] Clear the area and increase
ventilation.[5][9]

o PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

o Containment: Use vermiculite or activated carbon spill pillows. Do not use paper towels as
they increase flammability surface area.

o Cleanup: Scoop absorbed material into a sealable bag/container. Label as "Debris
contaminated with 3-Chlorotoluene (Flammable/Toxic)".[2]

Deuterium Recovery Note

For standard laboratory quantities (<100g), recovery of the deuterium isotope is generally not
economically viable. However, if you are disposing of bulk quantities (>1kg), contact your
institution's Environmental Health & Safety (EHS) department or a specialized isotope recovery
firm, as the material retains significant value.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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